Cas no 23560-69-2 (Dibenz[b,e]oxepin-11(6H)-one,2-chloro-)

Dibenz[b,e]oxepin-11(6H)-one,2-chloro- structure
23560-69-2 structure
Product Name:Dibenz[b,e]oxepin-11(6H)-one,2-chloro-
CAS No:23560-69-2
MF:C14H9ClO2
MW:244.67306303978
CID:255019
PubChem ID:90163
Update Time:2025-04-19

Dibenz[b,e]oxepin-11(6H)-one,2-chloro- Chemical and Physical Properties

Names and Identifiers

    • Dibenz[b,e]oxepin-11(6H)-one,2-chloro-
    • 2-chloro-6H-benzo[c][1]benzoxepin-11-one
    • 2-Chlorodibenz(b,e)oxepin-11(6H)-one
    • 2-chlorodibenzo[b,e]oxepin-11(6H)-one
    • 23560-69-2
    • C6V2YD6VVM
    • NS00027451
    • 2-Chlorodibenz[b,e]oxepin-11(6H)-one
    • UNII-C6V2YD6VVM
    • DTXSID60178153
    • Dibenz(b,e)oxepin-11(6H)-one, 2-chloro-
    • SCHEMBL8797952
    • EINECS 245-738-6
    • Inchi: 1S/C14H9ClO2/c15-10-5-6-13-12(7-10)14(16)11-4-2-1-3-9(11)8-17-13/h1-7H,8H2
    • InChI Key: KIEQOHOJVVIDNO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(C1C=CC=CC=1CO2)=O

Computed Properties

  • Exact Mass: 244.02917
  • Monoisotopic Mass: 244.0291072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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